Cas no 2680879-50-7 (1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid)

• Product Name: 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid
• CAS No: 2680879-50-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5653563
• PubChem ID: 165940375
• Update Time: 2025-06-12

1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{cyclohexyl[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• EN300-28282752
• 2680879-50-7
• 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-10-19-13(18)15(11-6-4-3-5-7-11)14(8-9-14)12(16)17/h2,11H,1,3-10H2,(H,16,17)
• InChI Key： VTSPTYLQHXWXGP-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C(=O)OCC=C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid (CAS: 2680879-50-7)

The compound 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid (CAS: 2680879-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its cyclopropane ring and functionalized side chains make it an attractive scaffold for the development of novel bioactive compounds. Researchers have successfully employed this molecule in the synthesis of protease inhibitors and other enzyme modulators, demonstrating its utility in drug discovery.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid exhibit promising inhibitory effects against several disease-relevant targets. Notably, its interaction with specific protein kinases has been characterized, suggesting potential applications in oncology and inflammatory diseases. The compound's mechanism of action appears to involve allosteric modulation of enzyme activity, which could offer advantages over traditional competitive inhibitors.

The pharmacokinetic properties of this compound have also been investigated in recent preclinical studies. While showing moderate oral bioavailability, researchers have identified several structural modifications that could improve its metabolic stability and tissue distribution. These findings are particularly relevant for the development of next-generation therapeutics based on this chemical scaffold.

From a synthetic chemistry perspective, novel routes to access 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid have been developed, offering improved yields and scalability. Recent publications describe innovative catalytic systems that enable more efficient construction of the cyclopropane core while maintaining excellent stereocontrol. These methodological advances are expected to facilitate broader exploration of structure-activity relationships within this chemical class.

Looking forward, the compound's potential as a lead structure for drug development appears substantial. Current research efforts are focusing on optimizing its pharmacological profile while minimizing off-target effects. The unique combination of structural rigidity (from the cyclopropane ring) and functional group diversity makes this scaffold particularly valuable for addressing challenging biological targets. Future studies will likely explore its application in targeted protein degradation and other emerging therapeutic modalities.

In conclusion, 1-{cyclohexyl(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid represents an exciting area of research in medicinal chemistry. Its demonstrated biological activity, coupled with recent synthetic advances, positions this compound as a promising candidate for further development. As research continues to elucidate its full therapeutic potential, this molecule may serve as the foundation for new treatments in various disease areas.